5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide
Overview
Description
5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide is a chemical compound with the molecular formula C8H6Cl2F2N2O and a molecular weight of 255.05 . It is also known as Paracetamol Impurity 47 . This compound is used in diverse scientific research, particularly in medicinal chemistry, drug development, and biological studies.
Molecular Structure Analysis
The molecular structure of 5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide consists of 8 carbon atoms, 6 hydrogen atoms, 2 chlorine atoms, 2 fluorine atoms, 2 nitrogen atoms, and 1 oxygen atom . Unfortunately, the specific 3D structure or the bond angles and lengths are not provided in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of 5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide, such as its melting point, boiling point, and density, are not provided in the search results . Further investigation would be needed to determine these properties.Scientific Research Applications
-
Spiropyran 5,6′-dichloro-1,3,3-trimethylspiro[indoline-2,2′-2H-pyrano[3,2-h]quinoline]
- Application Summary: This compound is used as a spectrophotometric and fluorescent probe for glutathione and cysteine sensing .
- Methods of Application: The compound demonstrates a selective response toward glutathione in the presence of cysteine and methionine, allowing for the development of simple, rapid, and sensible methods of spectrophotometric and fluorimetric glutathione assay .
- Results or Outcomes: The developed methods were applied to quantification of glutathione in dietary supplements and human urine .
-
5,6-Dichloro-2-Methylbenzimidazole
- Application Summary: This compound exhibits ferroelectricity above room temperature .
- Methods of Application: The ferroelectricity is thought to arise from the positional ordering of protons along a chain of N-H…N hydrogen bonds .
- Results or Outcomes: The first-order phase transition was clearly detected at around 400 K, as a discontinuity in the temperature dependence of NQR frequencies .
properties
IUPAC Name |
5,6-dichloro-N-(2,2-difluoroethyl)pyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2F2N2O/c9-5-1-4(2-13-7(5)10)8(15)14-3-6(11)12/h1-2,6H,3H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSVWTIFMQISVED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)Cl)C(=O)NCC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-Dichloro-N-(2,2-difluoroethyl)nicotinamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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